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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the key differences between decanoic

acid and its stable isotope-labeled counterpart, decanoic acid-d19. This document is intended

to serve as a comprehensive resource for researchers, scientists, and professionals in drug

development who utilize these compounds in their work. We will delve into their distinct

physical and chemical properties, outline detailed experimental protocols for their use, and

visualize their roles in significant cellular signaling pathways.

Core Distinctions and Physicochemical Properties
Decanoic acid, a ten-carbon saturated fatty acid, and its deuterated form, decanoic acid-d19,

are chemically similar, yet their subtle structural difference—the replacement of 19 hydrogen

atoms with deuterium—imparts unique characteristics that are pivotal for a range of scientific

applications. The primary distinction lies in their mass, a property leveraged extensively in

mass spectrometry-based analytical techniques.

The "d19" designation in decanoic acid-d19 signifies that 19 of the 20 hydrogen atoms have

been replaced by deuterium, a stable, non-radioactive isotope of hydrogen. This isotopic

labeling results in a significant mass shift, making it an ideal internal standard for the precise

quantification of natural decanoic acid in complex biological matrices.[1][2]

Below is a summary of their key physicochemical properties:
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Property Decanoic Acid Decanoic acid-d19

Chemical Formula C₁₀H₂₀O₂ C₁₀HD₁₉O₂

Molecular Weight 172.26 g/mol 191.38 g/mol [3][4]

Melting Point 31.5 °C 30-32 °C

Boiling Point 268-270 °C 268-270 °C

Density 0.893 g/mL at 25 °C ~0.991 g/mL at 25 °C

Solubility
Poorly soluble in water; soluble

in organic solvents.

Soluble in organic solvents

such as DMF, DMSO, and

ethanol.[5]

Appearance White crystalline solid Solid

Experimental Protocols: Quantification of Decanoic
Acid
The primary application of decanoic acid-d19 is as an internal standard in quantitative

analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS), for the accurate measurement of decanoic acid

in biological samples.

Experimental Workflow for Fatty Acid Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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